Cas no 2228782-79-2 (2-bromo-4-(3-bromopropyl)-1,3-thiazole)

• Product Name: 2-bromo-4-(3-bromopropyl)-1,3-thiazole
• CAS No: 2228782-79-2
• MF: C₆H₇Br₂NS
• MW: 284.999478578568
• CID: 6029657
• PubChem ID: 165882667
• Update Time: 2025-06-08

2-bromo-4-(3-bromopropyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(3-bromopropyl)-1,3-thiazole
• 2228782-79-2
• EN300-1926671

• Inchi： 1S/C6H7Br2NS/c7-3-1-2-5-4-10-6(8)9-5/h4H,1-3H2
• InChI Key： DMFAPHKBZBLNKZ-UHFFFAOYSA-N
• SMILES： BrCCCC1=CSC(=N1)Br

Computed Properties

• Exact Mass: 284.86455g/mol
• Monoisotopic Mass: 282.86660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-bromo-4-(3-bromopropyl)-1,3-thiazole

Introduction to 2-bromo-4-(3-bromopropyl)-1,3-thiazole (CAS No. 2228782-79-2)

2-bromo-4-(3-bromopropyl)-1,3-thiazole, identified by the CAS number 2228782-79-2, is a significant compound in the field of pharmaceutical and chemical research. This heterocyclic compound belongs to the thiazole family, which is well-documented for its diverse biological activities and potential applications in medicinal chemistry. The presence of bromine substituents at the 2nd and 4th positions, along with a bromopropyl group at the 4th position, enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The structure of 2-bromo-4-(3-bromopropyl)-1,3-thiazole features a sulfur-containing ring system, which is known to interact with various biological targets. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The bromine atoms in this compound not only contribute to its electronic properties but also serve as handles for further functionalization, enabling the synthesis of more complex molecules.

In recent years, there has been growing interest in developing novel thiazole-based compounds for therapeutic applications. The specific arrangement of substituents in 2-bromo-4-(3-bromopropyl)-1,3-thiazole makes it a promising candidate for drug discovery. Researchers have leveraged its structural features to design molecules that exhibit enhanced binding affinity and selectivity towards certain enzymes and receptors.

One of the most notable applications of 2-bromo-4-(3-bromopropyl)-1,3-thiazole is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the thiazole core with bromine and bromopropyl groups, scientists have been able to create compounds that selectively inhibit specific kinases without affecting others. This targeted inhibition has shown promise in preclinical studies and has opened new avenues for therapeutic intervention.

Furthermore, the compound has been explored in the context of antimicrobial research. The bromine atoms enhance its ability to disrupt bacterial cell membranes and inhibit vital metabolic pathways. Studies have demonstrated its efficacy against several resistant bacterial strains, highlighting its potential as an alternative or complementary treatment to existing antibiotics.

The synthesis of 2-bromo-4-(3-bromopropyl)-1,3-thiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by nucleophilic substitution or coupling techniques. The presence of multiple reactive sites in the molecule allows for diverse synthetic strategies, making it adaptable for various chemical modifications.

Recent advancements in computational chemistry have also contributed to the understanding of 2-bromo-4-(3-bromopropyl)-1,3-thiazole's properties. Molecular modeling studies have helped predict its binding interactions with biological targets, providing insights into its mechanism of action. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutics.

The pharmaceutical industry has taken note of the potential of 2-bromo-4-(3-bromopropyl)-1,3-thiazole and is actively investigating its derivatives for various indications. Clinical trials are underway to evaluate the safety and efficacy of compounds derived from this scaffold in treating conditions such as cancer and inflammatory diseases. Preliminary results are encouraging, suggesting that further development could lead to new treatment options for patients.

From a chemical perspective, 2-bromo-4-(3-bromopropyl)-1,3-thiazole is a fascinating molecule that exemplifies the power of heterocyclic chemistry in drug design. Its unique structural features make it a versatile building block for synthesizing more complex pharmacophores. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.

The future prospects for 2-bromo-4-(3-bromopropyl)-1,3-thiazole are bright, with ongoing studies exploring its role in emerging therapeutic areas such as neurodegenerative diseases and infectious disorders. The combination of experimental synthesis and computational analysis will continue to drive progress in understanding its full potential. As scientists delve deeper into its properties and applications, we can expect to see more derivatives entering clinical development pipelines.